Cas no 2751615-87-7 (2-Cyclopentyl-4,6-difluoroaniline)
2-Cyclopentyl-4,6-difluoroaniline Chemical and Physical Properties
Names and Identifiers
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- 2751615-87-7
- EN300-37293542
- 2-cyclopentyl-4,6-difluoroaniline
- 2-Cyclopentyl-4,6-difluoroaniline
-
- Inchi: 1S/C11H13F2N/c12-8-5-9(7-3-1-2-4-7)11(14)10(13)6-8/h5-7H,1-4,14H2
- InChI Key: OVDWFBMIABBTIP-UHFFFAOYSA-N
- SMILES: FC1=CC(=CC(=C1N)C1CCCC1)F
Computed Properties
- Exact Mass: 197.10160574g/mol
- Monoisotopic Mass: 197.10160574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26Ų
2-Cyclopentyl-4,6-difluoroaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37293542-0.05g |
2-cyclopentyl-4,6-difluoroaniline |
2751615-87-7 | 0.05g |
$732.0 | 2023-06-02 | ||
| Enamine | EN300-37293542-0.1g |
2-cyclopentyl-4,6-difluoroaniline |
2751615-87-7 | 0.1g |
$767.0 | 2023-06-02 | ||
| Enamine | EN300-37293542-0.25g |
2-cyclopentyl-4,6-difluoroaniline |
2751615-87-7 | 0.25g |
$801.0 | 2023-06-02 | ||
| Enamine | EN300-37293542-0.5g |
2-cyclopentyl-4,6-difluoroaniline |
2751615-87-7 | 0.5g |
$836.0 | 2023-06-02 | ||
| Enamine | EN300-37293542-1.0g |
2-cyclopentyl-4,6-difluoroaniline |
2751615-87-7 | 1g |
$871.0 | 2023-06-02 | ||
| Enamine | EN300-37293542-2.5g |
2-cyclopentyl-4,6-difluoroaniline |
2751615-87-7 | 2.5g |
$1707.0 | 2023-06-02 | ||
| Enamine | EN300-37293542-5.0g |
2-cyclopentyl-4,6-difluoroaniline |
2751615-87-7 | 5g |
$2525.0 | 2023-06-02 | ||
| Enamine | EN300-37293542-10.0g |
2-cyclopentyl-4,6-difluoroaniline |
2751615-87-7 | 10g |
$3746.0 | 2023-06-02 |
2-Cyclopentyl-4,6-difluoroaniline Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 2-Cyclopentyl-4,6-difluoroaniline
Comprehensive Guide to 2-Cyclopentyl-4,6-difluoroaniline (CAS No. 2751615-87-7): Properties, Applications, and Market Insights
2-Cyclopentyl-4,6-difluoroaniline (CAS No. 2751615-87-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated aniline derivative features a cyclopentyl group at the 2-position and fluorine atoms at the 4 and 6 positions, making it a valuable intermediate in synthetic chemistry. The unique structural attributes of this compound contribute to its reactivity and versatility, enabling its use in the development of novel bioactive molecules.
The growing demand for fluorinated aromatic amines like 2-Cyclopentyl-4,6-difluoroaniline is driven by their applications in drug discovery and crop protection. Researchers are particularly interested in how the cyclopentyl-difluoroaniline scaffold influences the pharmacokinetic properties of potential drug candidates. Recent studies highlight its role in modulating lipophilicity and metabolic stability, which are critical factors in the design of next-generation therapeutics.
From a synthetic perspective, 2-Cyclopentyl-4,6-difluoroaniline serves as a key building block for various heterocyclic compounds. Its electron-deficient aromatic ring facilitates nucleophilic substitution reactions, while the cyclopentyl moiety offers steric control in asymmetric synthesis. These characteristics make it particularly valuable for constructing complex molecular architectures found in many FDA-approved drugs and agrochemicals.
The global market for fine chemical intermediates like 2-Cyclopentyl-4,6-difluoroaniline is experiencing steady growth, with projections indicating a compound annual growth rate of 5-7% through 2030. This growth is fueled by increasing R&D investments in pharmaceutical companies and the expansion of contract research organizations specializing in custom synthesis. Asia-Pacific regions, particularly China and India, are emerging as major production hubs for such high-value chemical intermediates.
Environmental and regulatory considerations are shaping the production processes for 2-Cyclopentyl-4,6-difluoroaniline. Manufacturers are adopting greener synthetic routes that minimize hazardous byproducts and reduce energy consumption. Recent advancements in continuous flow chemistry have shown promise for the scalable and sustainable production of this fluorinated aniline derivative, addressing both economic and ecological concerns.
Analytical characterization of 2-Cyclopentyl-4,6-difluoroaniline typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods ensure the compound meets the stringent purity requirements demanded by end-users in the pharmaceutical industry. The development of robust analytical protocols has become increasingly important as regulatory agencies tighten quality standards for drug intermediates.
Future research directions for 2-Cyclopentyl-4,6-difluoroaniline include exploring its potential in materials science applications. The compound's unique electronic properties make it a candidate for developing organic semiconductors and liquid crystal materials. Additionally, its structural motif is being investigated for creating novel metal-organic frameworks (MOFs) with potential applications in gas storage and separation technologies.
For researchers and procurement specialists seeking high-purity 2-Cyclopentyl-4,6-difluoroaniline, understanding the compound's stability profile is crucial. Proper storage conditions, typically under inert atmosphere at low temperatures, help maintain the integrity of this sensitive amine compound. Suppliers are increasingly offering customized packaging solutions to meet the specific needs of different research and production environments.
The intellectual property landscape surrounding 2-Cyclopentyl-4,6-difluoroaniline and its derivatives is becoming more complex. Several patents have been filed covering novel synthetic methods and specific applications of this versatile chemical building block. Companies active in this space are advised to conduct thorough freedom-to-operate analyses before commercializing products derived from this intermediate.
In conclusion, 2-Cyclopentyl-4,6-difluoroaniline (CAS No. 2751615-87-7) represents an important fluorinated synthetic intermediate with diverse applications across multiple industries. Its unique combination of structural features continues to inspire innovation in medicinal chemistry, materials science, and beyond. As synthetic methodologies advance and new applications emerge, this compound is poised to play an increasingly significant role in scientific and industrial developments.
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